Cas no 302912-27-2 (Benzene,1,5-dibromo-3-fluoro-2-isocyanato-)
302912-27-2 structure
Product Name:Benzene,1,5-dibromo-3-fluoro-2-isocyanato-
CAS No:302912-27-2
MF:C7H2Br2FNO
MW:294.903283596039
CID:299332
PubChem ID:4306510
Update Time:2025-04-19
Benzene,1,5-dibromo-3-fluoro-2-isocyanato- Chemical and Physical Properties
Names and Identifiers
-
- Benzene,1,5-dibromo-3-fluoro-2-isocyanato-
- 1,5-dibromo-3-fluoro-2-isocyanatobenzene
- 2,4-Dibromo-6-fluorophenyl isocyanate
- Benzene,1,5-dibromo-3-fluoro-2-isocyanato
- Benzene, 1,5-dibromo-3-fluoro-2-isocyanato-
- InChI=1/C7H2Br2FNO/c8-4-1-5(9)7(11-3-12)6(10)2-4/h1-2
- 302912-27-2
- SCHEMBL1457283
- J-017877
- 2,4-Dibromo-6-fluorophenyl isocyanate, 98%
- DTXSID20401772
- 2 4-Dibromo-6-fluorophenyl isocyanate
-
- Inchi: 1S/C7H2Br2FNO/c8-4-1-5(9)7(11-3-12)6(10)2-4/h1-2H
- InChI Key: BNYTXVLIRGCMKC-UHFFFAOYSA-N
- SMILES: BrC1C=C(C=C(C=1N=C=O)F)Br
Computed Properties
- Exact Mass: 292.84900
- Monoisotopic Mass: 292.849
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 208
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 4.2
- Topological Polar Surface Area: 29.4A^2
Experimental Properties
- Color/Form: solid
- Density: 2.01
- Melting Point: 43-47 °C(lit.)
- Boiling Point: 291.3°C at 760 mmHg
- Flash Point: >230 °F
- Refractive Index: 1.614
- PSA: 29.43000
- LogP: 3.31800
- Solubility: Not determined
Benzene,1,5-dibromo-3-fluoro-2-isocyanato- Security Information
- WGK Germany:3
- Hazard Category Code: 20/21/22-36/37/38
- Safety Instruction: S22; S26; S36
-
Hazardous Material Identification:
- Risk Phrases:R20/21/22; R36/37/38
Benzene,1,5-dibromo-3-fluoro-2-isocyanato- Customs Data
- HS CODE:2929109000
- Customs Data:
China Customs Code:
2929109000Overview:
2929109000. Other isocyanates. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2929109000. other isocyanates. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
Benzene,1,5-dibromo-3-fluoro-2-isocyanato- Related Literature
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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